(5E)-5-{[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C26H20N4O2S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylidene]-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C26H20N4O2S/c1-16-13-19(17(2)29(16)21-10-11-23-18(14-21)7-6-12-27-23)15-22-24(31)28-26(33)30(25(22)32)20-8-4-3-5-9-20/h3-15H,1-2H3,(H,28,31,33)/b22-15+
• InChI Key: VOZQUULSRWWGIC-PXLXIMEGSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=C/4\C(=O)NC(=S)N(C4=O)C5=CC=CC=C5
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5

Description

(5E)-5-{[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-1-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, commonly known as DMPQ, is a novel compound with potential applications in scientific research. This compound belongs to the class of pyrimidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DMPQ is not fully understood. However, studies have shown that DMPQ induces apoptosis in cancer cells by activating the caspase pathway. DMPQ has also been reported to inhibit the growth of cancer cells by targeting the NF-κB pathway. In addition, DMPQ inhibits the aggregation of amyloid-β peptides by binding to the amyloid-β peptide and preventing its aggregation.
Biochemical and Physiological Effects:
DMPQ has been reported to exhibit anti-tumor activity by inducing apoptosis in cancer cells. DMPQ has also been shown to inhibit the growth of cancer cells by targeting the NF-κB pathway. In addition, DMPQ inhibits the aggregation of amyloid-β peptides by binding to the amyloid-β peptide and preventing its aggregation. However, the biochemical and physiological effects of DMPQ on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

DMPQ has several advantages for lab experiments. It is a novel compound with potential applications in scientific research. DMPQ has been synthesized using various methods, and these methods have been reported to yield DMPQ with high purity and yield. However, there are also limitations for lab experiments with DMPQ. The mechanism of action of DMPQ is not fully understood, and the biochemical and physiological effects of DMPQ on normal cells and tissues are not well understood. Therefore, further studies are needed to fully understand the potential applications of DMPQ in scientific research.

Future Directions

There are several future directions related to DMPQ. Further studies are needed to fully understand the mechanism of action of DMPQ and its biochemical and physiological effects on normal cells and tissues. In addition, studies are needed to evaluate the potential applications of DMPQ in the treatment of Alzheimer's disease and other neurodegenerative diseases. Furthermore, studies are needed to evaluate the potential applications of DMPQ in combination with other anti-cancer agents for the treatment of cancer. Overall, DMPQ is a novel compound with potential applications in scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

DMPQ has been synthesized using various methods, including the Biginelli reaction, the Hantzsch reaction, and the microwave-assisted synthesis. The Biginelli reaction involves the condensation of urea, aldehyde, and β-ketoester in the presence of a catalyst. The Hantzsch reaction involves the condensation of aldehyde, β-ketoester, and thiourea in the presence of a catalyst. The microwave-assisted synthesis involves the condensation of aldehyde, β-ketoester, and thiourea in the presence of a catalyst under microwave irradiation. These methods have been reported to yield DMPQ with high purity and yield.

Scientific Research Applications

DMPQ has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DMPQ exhibits anti-tumor activity by inducing apoptosis in cancer cells. DMPQ has also been reported to inhibit the growth of cancer cells by targeting the NF-κB pathway. In addition, DMPQ has shown potential applications in the treatment of Alzheimer's disease by inhibiting the aggregation of amyloid-β peptides.